Cas no 2172606-17-4 (4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole
• CAS No: 2172606-17-4
• MF: C₁₃H₂₂ClN₃O
• MW: 271.786282062531
• CID: 5568479
• PubChem ID: 165594144
• Update Time: 2025-08-05

4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole
• EN300-1595294
• 2172606-17-4

• Inchi： 1S/C13H22ClN3O/c1-10(2)5-6-13-12(8-14)15-16-17(13)9-11-4-3-7-18-11/h10-11H,3-9H2,1-2H3
• InChI Key： JODOFIPHMCQOIP-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCC(C)C)N(CC2CCCO2)N=N1

Computed Properties

• Exact Mass: 271.1451400g/mol
• Monoisotopic Mass: 271.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole (CAS No. 2172606-17-4)

4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole, identified by its CAS number 2172606-17-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloromethyl moiety and an oxolan-2-ylmethyl substituent, makes it a versatile scaffold for further chemical modifications and drug development applications.

The chloromethyl group in the molecular structure of 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This feature is particularly valuable in medicinal chemistry, where such reactivity facilitates the synthesis of novel analogs with enhanced biological properties. Additionally, the 3-methylbutyl side chain contributes to the lipophilicity of the compound, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles—a critical consideration in drug design.

The oxolan-2-ylmethyl group adds another layer of complexity to the molecule, introducing an oxygen-containing heterocycle that may interact with biological targets in unique ways. Oxolanes are known for their stability and ability to form hydrogen bonds, making them useful in designing molecules with improved solubility and binding affinity. The combination of these structural elements suggests that 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole could exhibit a range of pharmacological activities relevant to various therapeutic areas.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy against infectious diseases, inflammation, and even certain types of cancer. The structural motif of triazoles provides a stable framework that can be modified to target specific enzymes or receptors. For instance, studies have shown that triazole compounds can inhibit kinases and other enzymes involved in cell signaling pathways. The presence of the chloromethyl group in 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole further enhances its potential as a kinase inhibitor by allowing for selective functionalization at this site.

Moreover, the 3-methylbutyl substituent may contribute to the compound's ability to cross the blood-brain barrier (BBB), a crucial factor for central nervous system (CNS) drug discovery. By modulating lipophilicity and steric hindrance, this group can influence whether a molecule will effectively penetrate neural tissues. This aspect is particularly relevant in the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The oxolan-2-ylmethyl moiety has also been explored for its potential in modulating biological processes related to oxidative stress and inflammation. Oxolane derivatives are known to exhibit antioxidant properties by scavenging reactive oxygen species (ROS). Given the role of ROS in various pathological conditions, including neurodegeneration and cardiovascular diseases, compounds like 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole could serve as leads for developing novel therapeutics.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole interacts with potential targets such as enzymes or receptors. These studies have suggested that the compound may bind to proteins involved in cell proliferation and apoptosis—a key area of research for anticancer drugs.

Additionally, synthetic methodologies have evolved to allow for more efficient preparation of complex triazole derivatives. Techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce diverse functional groups with high precision. This has enabled medicinal chemists to rapidly iterate on structures like 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole, optimizing both potency and selectivity.

In clinical settings, 4-(chloromethyl)-5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1..., although not yet approved for any specific indication, has shown promise in preclinical models as a potential therapeutic agent. Its unique structural features make it an attractive candidate for further investigation into treating conditions such as autoimmune disorders or infectious diseases where modulation of immune responses is crucial.

The future direction of research on this compound may involve exploring its mechanism of action in greater detail through biochemical assays and animal models. Understanding how it interacts with cellular pathways could provide insights into its therapeutic potential and guide efforts toward developing next-generation derivatives with improved efficacy and reduced side effects.